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Compound of Interest

Compound Name: 5-Phenylundecane

Cat. No.: B1205318

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 5-Phenylundecane (CAS No. 4537-15-9), a chemical compound utilized
in various research and development applications. Adherence to these procedures is critical to
ensure the safety of laboratory personnel and the protection of the environment.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 5-Phenylundecane is not readily available, data
from analogous long-chain alkylbenzenes indicate that it should be handled as a hazardous
substance. Primary concerns include its potential flammability and aquatic toxicity. All waste
containing 5-Phenylundecane must be treated as hazardous waste.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 5-Phenylundecane
and similar compounds, informing safe handling and disposal procedures.
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Property Value Source

CAS Number 4537-15-9 ChemicalBook][1]
Molecular Formula C17H28 ChemicalBook[1]
Molecular Weight 232.4 g/mol ChemicalBook][1]
Boiling Point 306.5 £ 9.0 °C (Predicted) ChemicalBook][1]
Density 0.855 £ 0.06 g/cm3 (Predicted) = ChemicalBook|[1]
Flash Point ~71 °C (similar compound) ChemPoint.com

. General knowledge of similar
Solubility in Water Insoluble (presumed)
hydrocarbons

Step-by-Step Disposal Protocol
The proper disposal of 5-Phenylundecane involves a series of steps to ensure safety and
regulatory compliance.

Step 1: Segregation and Collection

 |solate Waste: Do not mix 5-Phenylundecane waste with other waste streams, particularly
aqueous or incompatible chemical waste.

o Designated Container: Collect all liquid waste containing 5-Phenylundecane in a dedicated,
properly labeled, and chemically resistant container. The container should be made of a
material compatible with hydrocarbons, such as glass or a suitable plastic.

e Solid Waste: Any solid materials contaminated with 5-Phenylundecane (e.g., gloves,
absorbent pads, glassware) should be collected in a separate, clearly labeled, sealed plastic
bag or container.

Step 2: Labeling

o Clear Identification: All waste containers must be clearly labeled with the words "Hazardous
Waste" and the full chemical name, "5-Phenylundecane”.
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e Hazard Symbols: Affix appropriate hazard pictograms, including the flammable liquid symbol
and the environmental hazard symbol.

Step 3: Storage

e Secure Location: Store the waste container in a designated, well-ventilated, and secure
area, away from sources of ignition such as heat, sparks, or open flames.

o Secondary Containment: Place the waste container in a secondary containment tray or bin to
prevent the spread of material in case of a leak.

» Incompatible Materials: Ensure that the storage area does not contain incompatible
chemicals, such as strong oxidizing agents.

Step 4: Professional Disposal

o Licensed Waste Hauler: Arrange for the collection and disposal of the 5-Phenylundecane
waste through a licensed and reputable hazardous waste management company.

» Manifesting: Ensure that all required waste manifests and documentation are completed
accurately and retained for your records, in compliance with local and national regulations.

e Do Not Dispose Down the Drain: Under no circumstances should 5-Phenylundecane or
materials contaminated with it be disposed of down the sink or in the general trash.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 5-Phenylundecane.

Caption: Decision workflow for the safe disposal of 5-Phenylundecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205318#5-phenylundecane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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